Cas no 90361-91-4 (2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-, 3-oxide)

2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-, 3-oxide structure
90361-91-4 structure
Product Name:2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-, 3-oxide
CAS No:90361-91-4
MF:C6HClN4O6
MW:260.548339605331
CID:1954227
PubChem ID:11346003
Update Time:2025-04-21

2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-, 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 2,1,3-Benzoxadiazole, 4-chloro-5,7-dinitro-, 3-oxide
    • 4-chloro-5,7-dinitro-3-oxido-2,1,3-benzoxadiazol-3-ium
    • 2,1,3-benzoxadiazole, 7-chloro-4,6-dinitro-, 1-oxide
    • 7-chloro-4,6-dinitro-2,1,3-benzoxadiazole 1-oxide
    • AKOS040766800
    • DTXCID30413902
    • DTXSID30463083
    • SCHEMBL10614808
    • 90361-91-4
    • 7-chloro-4,6-dinitrobenzofuroxan
    • ALBB-035669
    • Inchi: 1S/C6HClN4O6/c7-4-2(9(12)13)1-3(10(14)15)5-6(4)11(16)17-8-5/h1H
    • InChI Key: MPAKVNRHSJKKQU-UHFFFAOYSA-N
    • SMILES: ClC1=C(C=C(C2C1=[N+]([O-])ON=2)[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 259.9584615Da
  • Monoisotopic Mass: 259.9584615Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 0
  • Complexity: 344
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 143Ų
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